Cas no 832732-77-1 (1,3-Propanedione, 1,3-bis([2,2'-bithiophen]-5-yl)-)

• Product Name: 1,3-Propanedione, 1,3-bis([2,2'-bithiophen]-5-yl)-
• CAS No: 832732-77-1
• MF: C₁₉H₁₂O₂S₄
• MW: 400.557379722595
• MDL: MFCD32642169
• CID: 674046
• PubChem ID: 71415782
• Update Time: 2025-09-17

1,3-Propanedione, 1,3-bis([2,2'-bithiophen]-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1,3-bis([2,2'-bithiophen]-5-yl)-
• 1,3-bis(5-thiophen-2-ylthiophen-2-yl)propane-1,3-dione
• 832732-77-1
• MFCD32642169
• DTXSID00835192
• 1,3-Di([2,2 inverted exclamation mark -bithiophen]-5-yl)-1,3-propanedione
• SY266289
• 1,3-Di([2,2'-bithiophen]-5-yl)propane-1,3-dione

• MDL： MFCD32642169
• Inchi： 1S/C19H12O2S4/c20-12(14-5-7-18(24-14)16-3-1-9-22-16)11-13(21)15-6-8-19(25-15)17-4-2-10-23-17/h1-10H,11H2
• InChI Key： JLVWUBGGZSKQGO-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CC(C1=CC=C(C2=CC=CS2)S1)=O)=O

Computed Properties

• Exact Mass: 399.97201432g/mol
• Monoisotopic Mass: 399.97201432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes